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Compound Focus: N-(4-Hydroxyphenyl)propanamide

CAS No.: 1693-37-4

Cat. No.: S582046

Synthesis & Characterization Guide

The table below summarizes a specific synthesis method and key characterization data points to assist in

verifying your product.

Aspect Details

| General Compound Info | CAS Number: 1693-37-4 Molecular Formula: C9H11NO2 Molecular
Weight: 165.19 g/mol [1] | | Reported Synthesis Method [2] | A two-step process starting from phloretic
acid (3-(4-hydroxyphenyl)propanoic acid):

¢ Activation: React with thionyl chloride (SOCI2) to form the acyl chloride.

e Amination: React the intermediate with ammonium hydroxide (NHsOH) to form the final amide. | |
Key NMR Consideration [3] | In closely related 3-((4-hydroxyphenyl)amino)propanoic acid
derivatives, the amide group can cause restricted bond rotation. This can result in peak splitting in
("1)H and (*13)C NMR spectra due to the presence of different isomers (E/Z), even at room
temperature. |

Troubleshooting FAQs
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Based on the synthesis and characterization information, here are some common issues and their solutions.
1. My NMR spectrum shows unexpected peak splitting or extra signals. Is my product impure?

Not necessarily. For N-(4-Hydroxyphenyl)propanamide and its derivatives, the amide group can lead to
restricted rotation around the C-N bond. This phenomenon can cause the appearance of multiple sets of

signals for the same proton or carbon, which might be mistaken for impurities [3].

e Actionable Tip: Compare the intensity ratios of the split peaks. In related compounds, these isomers
often exist in a consistent ratio (e.g., 0.35:0.65). Recording NMR spectra at elevated temperatures
may also coalesce these signals. Always run your spectrum in the same solvent (like DMSO-d6) as
the reference data for a valid comparison [3].

2.1 am getting low yields from the synthesis. How can I optimize it?

The patent describing the synthesis of a closely related compound provides a detailed, optimized procedure

[2].

e Actionable Tip: Follow the two-step method using thionyl chloride and ammonium hydroxide. Pay
close attention to:

o Solvent Use: The reaction and purification use specific solvents like methanol, ethyl acetate,
and dichloromethane [2].

o Temperature Control: The procedure involves steps like reflux and cooling in an ice-water bath
[2].

o Purification: The method includes steps like washing with dilute hydrochloric acid and water,
followed by recrystallization from a methanol-water system to obtain a pure solid product [2].

3. How can I confirm the identity and purity of my compound for a publication or regulatory

submission?

A comprehensive approach is required, as detailed in a study on acetaminophen impurities [4].

e Actionable Tip: Use multiple orthogonal techniques to confirm the structure and assess purity.
o Structural Confirmation: Employ (*1)H NMR, (*13)C NMR, and mass spectrometry (MS). For
further confirmation, 2D NMR techniques like HMBC can be used, and elemental analysis can
verify composition [4].
o Purity Assignment: Use HPLC (or UHPLC) with a calibrated method to quantify the main
compound and identify any impurities. Techniques like Karl Fischer titration for water content
and residue on ignition for inorganic salts provide additional purity data [4].
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Experimental Workflow for Characterization

The following diagram illustrates a logical workflow for synthesizing and characterizing N-(4-

Hydroxyphenyl)propanamide, integrating the key steps from the information above.

Activation with SOCl2

Reaction with NH4OH

Work-up & Purification

Crude Product

Structural Confirmation

Purity Assessment NMR Spectroscopy Mass Spectrometry

HPLC/UHPLC Other Tests

(KF, Elemental Analysis)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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